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Compound of Interest

Compound Name: Imanixil

Cat. No.: B1671735 Get Quote

Essential Safety and Handling Guide for Imanixil
Disclaimer: A specific Safety Data Sheet (SDS) for Imanixil was not publicly available at the

time of this writing. The following guidance is based on general best practices for handling

potent, novel research compounds of unknown toxicity. It is imperative to conduct a thorough,

substance-specific risk assessment before handling Imanixil. This guide is intended to

supplement, not replace, institutional safety protocols and professional judgment.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to mitigate exposure risk when handling Imanixil.[1]

[2] The following table summarizes the recommended PPE for various procedures involving

this compound, based on a risk assessment approach.[1][3]
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Procedure Required PPE Rationale

Receiving and Unpacking

- Nitrile gloves- Safety glasses

with side shields- Laboratory

coat

To protect against accidental

skin and eye contact with

potentially contaminated

packaging.

Weighing and Aliquoting (Solid

Form)

- Double-gloving (nitrile)- N95

or higher-rated respirator-

Safety goggles- Laboratory

coat- Work within a certified

chemical fume hood or

ventilated balance enclosure

To prevent inhalation of fine

particles and protect against

skin and eye exposure to the

concentrated solid.[4]

Solution Preparation and

Handling

- Nitrile gloves- Safety

goggles- Laboratory coat-

Work within a certified

chemical fume hood

To protect against splashes

and aerosols of the chemical in

solution.

Waste Disposal
- Nitrile gloves- Safety

goggles- Laboratory coat

To prevent contact with

contaminated waste materials.

Operational Plan for Handling Imanixil
This section provides a step-by-step guide for the safe handling of Imanixil, from receipt to

disposal.

Receiving and Storage
Inspect Package: Upon receipt, visually inspect the package for any signs of damage or

leakage. If compromised, do not open and consult your institution's Environmental Health

and Safety (EHS) office.

Verify Compound: Confirm the contents match the order details and that the container is

properly labeled.

Log Inventory: Record the date of receipt, quantity, and assigned storage location in the

laboratory's chemical inventory system.
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Storage Conditions: Store Imanixil at the recommended temperature of -20°C in a

designated, clearly labeled, and secure location away from incompatible materials.

Experimental Protocols: Solution Preparation
This protocol outlines the preparation of a stock solution from solid Imanixil.

Assemble PPE: Don the appropriate PPE for handling solid compounds as detailed in the

table above.

Prepare Workspace: Ensure a certified chemical fume hood is operational. Decontaminate

the work surface before and after use.

Weighing: Tare a suitable container on a calibrated balance inside a ventilated enclosure.

Carefully transfer the required amount of solid Imanixil to the container.

Dissolution: In the fume hood, add the desired solvent (e.g., DMSO) to the container with the

solid Imanixil. Cap the container and mix gently until the solid is fully dissolved.

Labeling: Clearly label the stock solution with the compound name, concentration, solvent,

date of preparation, and your initials.

Storage: Store the stock solution at the appropriate temperature, protected from light if

necessary.

Disposal Plan
All waste contaminated with Imanixil must be treated as hazardous chemical waste.

Segregate Waste: Collect all Imanixil-contaminated materials (e.g., pipette tips, tubes,

gloves, excess solution) in a designated, leak-proof, and clearly labeled hazardous waste

container.

Solid Waste: Needles, scalpels, or other sharps contaminated with Imanixil should be

disposed of in a designated sharps container for hazardous chemical waste.

Liquid Waste: Collect liquid waste in a compatible, sealed container. Do not mix with other

waste streams unless deemed compatible by EHS.
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Disposal Request: When the waste container is full, submit a chemical waste pickup request

to your institution's EHS office. Follow all institutional and local regulations for hazardous

waste disposal.

Quantitative Data Summary
The following table presents typical quantitative data for a research compound. As no specific

SDS for Imanixil was found, these values are illustrative and should be confirmed with the

supplier-provided documentation.

Parameter Value Source/Comment

Molecular Formula C₁₇H₁₇F₃N₆O₂ Supplier Information

Molecular Weight 406.35 g/mol
Calculated from molecular

formula

Storage Temperature -20°C Supplier Information

Occupational Exposure Limit

(OEL)
Not Established

Assume a low OEL and handle

with high containment.

Boiling Point Not Available

Melting Point Not Available

Solubility Soluble in DMSO Supplier Information

Visualized Workflows and Pathways
Imanixil Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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